Cas no 251346-97-1 (benzyl (1S,5S)-6-oxo-3,7-diazabicyclo3.3.1nonane-3-carboxylate)

• Product Name: benzyl (1S,5S)-6-oxo-3,7-diazabicyclo3.3.1nonane-3-carboxylate
• CAS No: 251346-97-1
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5194798
• Update Time: 2025-06-14

benzyl (1S,5S)-6-oxo-3,7-diazabicyclo3.3.1nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3,7-Diazabicyclo[3.3.1]nonane-3-carboxylic acid, 6-oxo-, phenylmethyl ester, (1S,5S)-
• benzyl (1S,5S)-6-oxo-3,7-diazabicyclo3.3.1nonane-3-carboxylate

• Inchi： 1S/C15H18N2O3/c18-14-13-6-12(7-16-14)8-17(9-13)15(19)20-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,16,18)/t12-,13-/m0/s1
• InChI Key： AICZBVYEDCYODB-STQMWFEESA-N
• SMILES： [C@]12([H])C[C@]([H])(C(=O)NC1)CN(C(OCC1=CC=CC=C1)=O)C2

Additional information on benzyl (1S,5S)-6-oxo-3,7-diazabicyclo3.3.1nonane-3-carboxylate

Benzyl (1S,5S)-6-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 251346-97-1): A Comprehensive Overview

The compound benzyl (1S,5S)-6-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 251346-97-1) is a structurally unique bicyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its bicyclic framework and ester functionality make it a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The benzyl group and diazabicyclo[3.3.1]nonane core contribute to its versatility in chemical transformations, enabling researchers to explore its potential in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like benzyl (1S,5S)-6-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate has surged due to their applications in targeted drug delivery and enzyme inhibition. This compound's chiral centers (1S,5S configuration) are particularly noteworthy, as they play a critical role in its interactions with biological targets, such as proteases and receptors. Researchers are increasingly focusing on its potential as a scaffold for peptidomimetics, which mimic the structure and function of peptides but offer enhanced stability and bioavailability.

The synthesis of benzyl (1S,5S)-6-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate involves multi-step organic reactions, often starting from readily available precursors like proline derivatives or cyclic ketones. Its carboxylate ester moiety allows for further functionalization, making it a versatile building block in combinatorial chemistry. Recent studies have highlighted its utility in the design of small-molecule inhibitors, particularly for diseases involving protein-protein interactions, a hot topic in modern drug discovery.

From an industrial perspective, CAS No. 251346-97-1 is often sought after for its role in high-value pharmaceutical intermediates. Companies specializing in custom synthesis and contract research frequently include this compound in their portfolios to meet the growing demand for chiral building blocks. Its stability under standard storage conditions and compatibility with common organic solvents further enhance its appeal for large-scale applications.

Environmental and regulatory considerations are also critical when discussing benzyl (1S,5S)-6-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate. While it is not classified as hazardous, proper handling and disposal protocols are essential to ensure safety in laboratory and industrial settings. The compound's biodegradability profile and low ecotoxicity make it a sustainable choice for green chemistry initiatives, aligning with global trends toward eco-friendly synthesis.

In conclusion, benzyl (1S,5S)-6-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 251346-97-1) represents a fascinating intersection of chemistry and biology. Its structural features, synthetic versatility, and potential applications in drug development underscore its importance in contemporary research. As the scientific community continues to explore its capabilities, this compound is poised to remain a key player in the advancement of precision medicine and molecular design.